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Compound of Interest

Compound Name: Sniper(ER)-110

Cat. No.: B12421553 Get Quote

Technical Support Center: Sniper(ER)-110
Welcome to the technical support center for Sniper(ER)-110. This resource provides

troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists,

and drug development professionals in effectively utilizing Sniper(ER)-110 in their

experiments.

Frequently Asked Questions (FAQs)
Q1: What is Sniper(ER)-110 and what is its primary application in research?

Sniper(ER)-110 is a Specific and Nongenetic Inhibitor of Apoptosis Protein (IAP)-dependent

Protein Eraser (SNIPER) designed to induce the degradation of Estrogen Receptor α (ERα). It

is a heterobifunctional molecule composed of a ligand that binds to an E3 ubiquitin ligase (an

IAP) and another ligand that binds to ERα, connected by a linker.[1][2] Its primary application is

in cancer research, particularly in breast cancer studies, to investigate the effects of ERα

degradation on cell signaling and proliferation.[3][4]

Q2: What is the mechanism of action of Sniper(ER)-110?

Sniper(ER)-110 functions by hijacking the cell's natural protein disposal system, the ubiquitin-

proteasome pathway. It forms a ternary complex with ERα and an IAP E3 ubiquitin ligase

(preferentially XIAP or cIAP1).[3][4] This proximity induces the E3 ligase to tag ERα with
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ubiquitin molecules. The polyubiquitinated ERα is then recognized and degraded by the

proteasome. This targeted degradation leads to the depletion of ERα levels within the cell.

Q3: In which solvent is Sniper(ER)-110 soluble?

Sniper(ER)-110 is soluble in dimethyl sulfoxide (DMSO).[1] It is poorly soluble in aqueous

solutions, a common characteristic of many PROTACs and SNIPERs due to their high

molecular weight and hydrophobicity.[3][5][6]

Q4: How should I store Sniper(ER)-110?

For long-term storage, Sniper(ER)-110 powder should be stored at -20°C. In solvent (e.g.,

DMSO), it should be stored at -80°C.[1] To avoid repeated freeze-thaw cycles that can lead to

product degradation and precipitation, it is recommended to aliquot the stock solution into

smaller, single-use volumes.

Troubleshooting Guide: Insolubility Issues in
Aqueous Solutions
Researchers may encounter precipitation or insolubility when diluting DMSO stock solutions of

Sniper(ER)-110 into aqueous buffers or cell culture media. This is a common issue for

hydrophobic compounds. The following guide provides systematic steps to troubleshoot and

mitigate these problems.

Issue: Precipitate formation upon dilution of Sniper(ER)-110 into aqueous media.

Potential Causes and Solutions:

High Final Concentration: The concentration of Sniper(ER)-110 in the final aqueous solution

may exceed its solubility limit.

Troubleshooting Step 1: Optimization of Working Concentration. Determine the lowest

effective concentration for your experiment. The potent activity of Sniper(ER)-110 (with

DC50 values in the low nanomolar range) often means that high concentrations are not

necessary.[7][8][9]
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Troubleshooting Step 2: Serial Dilutions. Instead of a single large dilution, perform serial

dilutions of the DMSO stock in your aqueous buffer. This gradual decrease in DMSO

concentration can help keep the compound in solution.

Insufficient DMSO in Final Solution: The percentage of DMSO in the final working solution

may be too low to maintain solubility.

Troubleshooting Step 1: Increase Final DMSO Concentration. While high concentrations of

DMSO can be toxic to cells, many cell lines can tolerate up to 0.5% DMSO. Determine the

tolerance of your specific cell line and adjust the final DMSO concentration accordingly.

Troubleshooting Step 2: Use of Co-solvents. For in vivo or other sensitive applications

where DMSO concentration must be minimized, consider the use of other biocompatible

co-solvents in your formulation, such as PEG300 or Tween 80.[10]

Suboptimal Dilution Technique: The method of dilution can impact solubility.

Troubleshooting Step 1: Pre-warm Aqueous Medium. Pre-warming the aqueous buffer or

cell culture medium to 37°C before adding the Sniper(ER)-110 stock solution can improve

solubility.

Troubleshooting Step 2: Vortexing During Dilution. Add the DMSO stock drop-wise to the

aqueous medium while vortexing or stirring to ensure rapid and uniform mixing. This

prevents localized high concentrations of the compound that can lead to precipitation.

Troubleshooting Step 3: Sonication. If precipitation persists, brief sonication in an

ultrasonic bath can help to redissolve the compound.[1]

Buffer Composition: The pH and ionic strength of the aqueous buffer can influence the

solubility of Sniper(ER)-110.

Troubleshooting Step 1: pH Adjustment. Although specific data for Sniper(ER)-110 is

limited, the solubility of similar molecules can be pH-dependent. Empirically test the

solubility in buffers with slightly different pH values around the physiological range (pH 7.2-

7.4).
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Troubleshooting Step 2: Addition of Solubilizing Agents. Consider the use of solubility-

enhancing agents, such as cyclodextrins, if compatible with your experimental system.

Quantitative Data Summary
The following tables summarize key quantitative data for Sniper(ER)-110 and related

compounds.

Table 1: In Vitro Degradation Activity of Sniper(ER)-110

Compound Cell Line DC50 (4 hours) DC50 (48 hours)

Sniper(ER)-110 Not specified < 3 nM 7.7 nM

Data sourced from MedChemExpress and GlpBio.[7][8][9]

Table 2: Stock Solution Preparation for Sniper(ER)-110 (in DMSO)

Desired Stock
Concentration

Volume of DMSO
for 1 mg

Volume of DMSO
for 5 mg

Volume of DMSO
for 10 mg

1 mM 891 µL 4.45 mL 8.91 mL

5 mM 178.2 µL 891 µL 1.78 mL

10 mM 89.1 µL 445.5 µL 891 µL

Based on a molecular weight of 1122.39 g/mol . Data sourced from GlpBio.[1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Sniper(ER)-110 Stock Solution in DMSO

Materials: Sniper(ER)-110 powder, sterile DMSO, sterile microcentrifuge tubes.

Procedure:

1. Allow the Sniper(ER)-110 vial to equilibrate to room temperature before opening.
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2. Weigh out the desired amount of Sniper(ER)-110 powder (e.g., 1 mg).

3. Add the appropriate volume of DMSO to achieve a 10 mM concentration (e.g., 89.1 µL for

1 mg).

4. Vortex thoroughly until the powder is completely dissolved. Gentle warming to 37°C or

brief sonication can be used to aid dissolution.

5. Aliquot the stock solution into single-use volumes in sterile microcentrifuge tubes.

6. Store the aliquots at -80°C.

Protocol 2: Preparation of a 100 nM Working Solution in Cell Culture Medium

Materials: 10 mM Sniper(ER)-110 stock solution in DMSO, pre-warmed sterile cell culture

medium.

Procedure:

1. Thaw an aliquot of the 10 mM Sniper(ER)-110 stock solution at room temperature.

2. Perform a serial dilution to prepare an intermediate stock. For example, add 1 µL of the 10

mM stock to 999 µL of cell culture medium to create a 10 µM intermediate stock. Vortex

gently during addition.

3. Add 10 µL of the 10 µM intermediate stock to 990 µL of pre-warmed cell culture medium to

achieve a final concentration of 100 nM.

4. Mix thoroughly by gentle inversion or pipetting.

5. The final DMSO concentration in this example is 0.001%. If a higher DMSO concentration

is required to maintain solubility, adjust the dilution scheme accordingly, ensuring the final

DMSO concentration is not toxic to the cells.

6. Use the working solution immediately for cell treatment.

Visualizations

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b12421553?utm_src=pdf-body
https://www.benchchem.com/product/b12421553?utm_src=pdf-body
https://www.benchchem.com/product/b12421553?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12421553?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell

Sniper(ER)-110

Ternary Complex
(Sniper-ERα-IAP)

Binds

ERα

Binds

IAP E3 Ligase
(XIAP/cIAP1)

Binds

Polyubiquitinated ERαInduces Ubiquitination

Ubiquitin
Recruited

ProteasomeRecognized by Degraded ERα
(Peptides)

Degrades

Click to download full resolution via product page

Caption: Mechanism of Action of Sniper(ER)-110.
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Caption: Simplified ERα Signaling and Inhibition by Sniper(ER)-110.
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Caption: Troubleshooting Workflow for Sniper(ER)-110 Insolubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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